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Compound of Interest

5-Bromo-2-hydroxy-6-
Compound Name: o ]
methylnicotinic acid

Cat. No.: B1342473

An In-depth Technical Guide to the Molecular Weight of 5-Bromo-2-hydroxy-6-
methylnicotinic Acid

This technical guide provides a comprehensive overview of the molecular weight of 5-Bromo-
2-hydroxy-6-methylnicotinic acid, a compound of interest to researchers, scientists, and
professionals in the field of drug development. This document details the elemental
composition, a hypothetical experimental protocol for molecular weight determination, and a
visual representation of the experimental workflow.

Molecular Weight Determination

The molecular weight of a compound is a fundamental physical property, crucial for substance
identification, quantification, and for stoichiometric calculations in chemical reactions. It is
determined by the sum of the atomic weights of its constituent atoms.

Molecular Formula

The chemical structure of 5-Bromo-2-hydroxy-6-methylnicotinic acid dictates its molecular
formula. The name denotes a nicotinic acid (pyridine-3-carboxylic acid) backbone with specific
substitutions: a bromine atom at the 5th position, a hydroxyl group at the 2nd position, and a
methyl group at the 6th position. Based on this structure, the molecular formula is determined
to be C7HeBrNOs.
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Elemental Composition and Molecular Weight
Calculation

The molecular weight is calculated using the molecular formula and the standard atomic
weights of each element. The standard atomic weight is the weighted average of the masses of
all stable isotopes of an element.

The table below summarizes the atomic composition and the calculated molecular weight of 5-
Bromo-2-hydroxy-6-methylnicotinic acid.

Atomic Weight Total Weight

Element Symbol Count
(amu) (amu)
Carbon C 7 12.011 84.077
Hydrogen H 6 1.008[1][2] 6.048
Bromine Br 1 79.904[3][4][5][6] 79.904
Nitrogen N 1 14.007[7][8][9] 14.007
15.999[10][11]
Oxygen O 3 47.997
[12]
Total 232.033

Note: Atomic weights are based on IUPAC recommendations and may vary slightly based on
the source.

Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry

A hypothetical experimental protocol for the verification of the molecular weight of 5-Bromo-2-
hydroxy-6-methylnicotinic acid using Electrospray lonization Mass Spectrometry (ESI-MS) is
outlined below. ESI-MS is a soft ionization technique suitable for the analysis of polar
molecules.

Objective
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To experimentally determine the monoisotopic mass of 5-Bromo-2-hydroxy-6-methylnicotinic
acid and confirm its molecular weight.

Materials and Reagents

e 5-Bromo-2-hydroxy-6-methylnicotinic acid sample

Methanol (HPLC grade)

Water (HPLC grade)

Formic acid (for mass spectrometry)

Calibrant solution (e.g., sodium trifluoroacetate cluster ions)

Instrumentation

o High-resolution mass spectrometer equipped with an electrospray ionization (ESI) source
(e.g., an Orbitrap or Q-TOF mass spectrometer).

e Syringe pump for direct infusion.

Sample Preparation

e Prepare a 1 mg/mL stock solution of 5-Bromo-2-hydroxy-6-methylnicotinic acid in
methanol.

e From the stock solution, prepare a 10 pg/mL working solution in a 50:50 methanol:water
mixture with 0.1% formic acid. The formic acid aids in the protonation of the analyte.

Mass Spectrometer Parameters

« lonization Mode: Positive Electrospray lonization (ESI+)
o Capillary Voltage: 3.5 kV
o Cone Voltage: 30 V

e Source Temperature: 120 °C
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Desolvation Temperature: 350 °C

Desolvation Gas Flow (Nitrogen): 600 L/hr

Mass Range: m/z 50 - 500

Acquisition Mode: Full scan, high-resolution

Procedure

o Calibrate the mass spectrometer using the appropriate calibrant solution to ensure mass
accuracy.

« Infuse the prepared sample solution into the ESI source at a constant flow rate of 10 uL/min
using a syringe pump.

e Acquire mass spectra for a duration of 2 minutes.

e Process the acquired data to identify the monoisotopic mass of the protonated molecule
[M+H]*.

e Subtract the mass of a proton (1.007276 amu) from the measured m/z to determine the
experimental monoisotopic mass of the neutral molecule.

o Compare the experimental mass with the theoretical monoisotopic mass calculated from the
molecular formula (C7He”°Br*N1QOs).

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the molecular weight of 5-Bromo-2-hydroxy-6-methylnicotinic acid.
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Experimental workflow for molecular weight determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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